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Compound of Interest

Compound Name: Amino-PEG4-C2-amine

Cat. No.: B1664902

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the bioconjugation of
Amino-PEG4-C2-amine, a hydrophilic, diamine-containing polyethylene glycol (PEG) linker.
These protocols are designed for professionals in research, and drug development, offering a
guide to leveraging this versatile linker in various applications, including antibody-drug
conjugates (ADCs), nanoparticle functionalization, and targeted drug delivery.

Introduction

Amino-PEG4-C2-amine is a flexible linker molecule featuring two primary amine groups
separated by a tetraethylene glycol (PEG4) chain. This structure imparts hydrophilicity to the
resulting conjugates, which can enhance solubility, reduce aggregation, and minimize non-
specific binding.[1][2] The presence of two reactive amine terminals offers the potential for
creating complex biomolecular architectures; however, it also necessitates careful control of
reaction conditions to prevent undesirable cross-linking.[3] This guide will detail protocols for
controlled bioconjugation to both N-hydroxysuccinimide (NHS) esters and carboxyl groups.

Physicochemical Properties

A summary of the key physicochemical properties of Amino-PEG4-C2-amine is presented in
the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1664902?utm_src=pdf-interest
https://www.benchchem.com/product/b1664902?utm_src=pdf-body
https://www.benchchem.com/product/b1664902?utm_src=pdf-body
https://axispharm.com/protocol-for-peg-nhs-reagents/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_34.pdf
https://www.youtube.com/watch?v=LpL3fLwPxmo
https://www.benchchem.com/product/b1664902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Property Value Reference
Molecular Weight 236.31 g/mol [415]
Chemical Formula C10H24N204 [5]
Appearance Colorless to light yellow liquid

Solubility Soluble in water, DMSO, DMF [6]

Short term (days to weeks) at

0-4°C; Long term (months to
Storage [4]

years) at -20°C, protected from

light.

Bioconjugation Signaling Pathway: Targeted Drug
Delivery via EGF Receptor

Bioconjugates created with Amino-PEG4-C2-amine can be utilized for targeted drug delivery.
For instance, an antibody targeting the Epidermal Growth Factor Receptor (EGFR), which is
often overexpressed in cancer cells, can be conjugated to a cytotoxic drug. This ADC would
then selectively bind to cancer cells, be internalized, and release the drug, leading to targeted
cell death while minimizing off-target effects.
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Step 1: Activation
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Step 2: Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-peg4-c2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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